Cas no 5461-84-7 (Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-)

• Product Name: Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-
• CAS No: 5461-84-7
• MF: C₆H₁₅N₅O₂
• MW: 189.215600252151
• CID: 386758
• PubChem ID: 409904
• Update Time: 2025-04-19

Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[3-(dimethylamino)propyl]-N'-nitro-
• 5461-84-7
• DTXSID30969878
• N-[3-(Dimethylamino)propyl]-N'-nitroguanidine

• Inchi： 1S/C6H15N5O2/c1-10(2)5-3-4-8-6(7)9-11(12)13/h3-5H2,1-2H3,(H3,7,8,9)
• InChI Key： FUDIQBABQNEIDA-UHFFFAOYSA-N
• SMILES： [O-][N+](N/C(/N)=N/CCCN(C)C)=O

Computed Properties

• Exact Mass: 190.13058
• Monoisotopic Mass: 189.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.46